L-alpha-Aspartyl-D-phenylalanine methyl ester

Catalog No.
S1934469
CAS No.
22839-65-2
M.F
C14H18N2O5
M. Wt
294.3 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
L-alpha-Aspartyl-D-phenylalanine methyl ester

Routine aspartame QC requires absolute stereochemical specificity; using L,L-APM yields false-negative impurity peaks. L,D-APM directly solves this:

  • Enables HPLC calibration to quantify synthetic diastereomers down to 0.0012 wt%.
  • Ensures JECFA-mandated compliance (

CAS Number

22839-65-2

Product Name

L-alpha-Aspartyl-D-phenylalanine methyl ester

IUPAC Name

(3S)-3-amino-4-[[(2R)-1-methoxy-1-oxo-3-phenylpropan-2-yl]amino]-4-oxobutanoic acid

Molecular Formula

C14H18N2O5

Molecular Weight

294.3 g/mol

InChI

InChI=1S/C14H18N2O5/c1-21-14(20)11(7-9-5-3-2-4-6-9)16-13(19)10(15)8-12(17)18/h2-6,10-11H,7-8,15H2,1H3,(H,16,19)(H,17,18)/t10-,11+/m0/s1

InChI Key

IAOZJIPTCAWIRG-WDEREUQCSA-N

SMILES

COC(=O)C(CC1=CC=CC=C1)NC(=O)C(CC(=O)O)N

Canonical SMILES

COC(=O)C(CC1=CC=CC=C1)NC(=O)C(CC(=O)O)N

Isomeric SMILES

COC(=O)[C@@H](CC1=CC=CC=C1)NC(=O)[C@H](CC(=O)O)N

Synonyms

L-α-Aspartyl-D-phenylalanine methyl ester, L-Aspartyl-D-phenylalanine methyl ester, N-L-α-Aspartyl-D-phenylalanine 1-methyl ester, Aspartame impurity D, L,D-Aspartame methyl ester, Methyl L-α-aspartyl-D-phenylalaninate

Purity

≥98%

Package Size

10 mg, 50 mg, 100 mg

L-alpha-Aspartyl-D-phenylalanine methyl ester (CAS 22839-65-2), commonly known as L,D-APM, is a specific diastereomer of the commercial artificial sweetener aspartame (L,L-APM). While sharing the same molecular formula (C14H18N2O5), the inversion of the phenylalanine stereocenter fundamentally alters its physicochemical and biological properties. In industrial and research procurement, L,D-APM is primarily sourced as a high-purity analytical reference standard for food safety compliance, specifically to quantify synthetic impurities in commercial aspartame batches [1]. Additionally, its distinct spatial conformation makes it a critical baseline material for chiral chromatography development, molecularly imprinted polymer (MIP) validation, and structure-activity relationship (SAR) studies targeting the T1R2/T1R3 taste receptors [2].

Research Fit

IdentityL,D‑APM diastereomer, not sweet
WorkflowAnalytical impurity reference standard
SelectionStereochemical probe for taste receptor SAR

Substituting L,D-APM with standard aspartame (L,L-APM) or other dipeptide analogs is impossible for both regulatory and functional applications. In quality assurance workflows, L,D-APM is a regulated synthetic byproduct; calibrating high-performance liquid chromatography (HPLC) systems to meet Joint FAO/WHO Expert Committee on Food Additives (JECFA) impurity thresholds requires the exact L,D-APM standard to establish accurate retention times and relative molar sensitivities [1]. Furthermore, in biological assays, the D-phenylalanine residue completely abolishes sweet receptor agonism, shifting the organoleptic profile from intensely sweet to distinctly bitter[2]. Using L,L-APM as a substitute in these contexts would yield false positives in chiral recognition assays and fail to provide the necessary chromatographic baseline for impurity quantification.

Substitution Risk

Target compound
L-alpha-Aspartyl-D-phenylalanine methyl ester
Bitter taste; no sweetening potency. Counterclockwise glucophore; extended conformation. Used as impurity marker and structural probe.
Common substitute
Aspartame (L,L‑APM)
Potent sweetener (~100‑200× sucrose). Clockwise glucophore; L‑shaped conformation. Not a diastereomeric impurity standard.
Stereochemical mismatch precludes interchange. Similar appearance does not indicate functional equivalence.

Chromatographic Resolution for JECFA

To comply with international food safety standards, commercial aspartame must contain exceptionally low levels of diastereomeric impurities. L,D-APM is utilized as the precise calibration standard in HPLC-ODS methods, allowing laboratories to achieve a limit of detection (LOD) of 0.0012 wt% and a limit of quantification (LOQ) of 0.004 wt% [1]. This analytical resolution is impossible to achieve without the authentic L,D-APM standard to distinguish its elution profile from the L,L-APM baseline, ensuring batches remain well below the JECFA maximum permitted level of 0.04 wt% for combined diastereomeric impurities [1].

Evidence DimensionHPLC-ODS Impurity Quantification Limit
Target Compound DataLOD: 0.0012 wt%, LOQ: 0.004 wt% (as an impurity standard)
Comparator Or BaselineCommercial L,L-APM (Aspartame bulk matrix)
Quantified DifferenceEnables quantification of L,D-APM at concentrations 10-fold lower than the 0.04 wt% JECFA regulatory threshold.
ConditionsHPLC using an ODS column for commercial aspartame batch analysis.

Procuring this exact standard is mandatory for QA/QC laboratories to legally validate that commercial aspartame batches meet JECFA purity regulations.

Taste profile
Reported
L,D‑APM: bitter, not sweet. Aspartame: potent sweetener (100‑200× sucrose). Binary qualitative distinction.
Defines analytical-only procurement context
Human sensory and patent evidence

Stereospecific Taste Receptor Agonism

The stereochemical inversion at the phenylalanine residue in L,D-APM completely alters its interaction with the T1R2/T1R3 sweet taste receptor complex. While the L,L-APM comparator exhibits a sweetness potency approximately 150 to 200 times greater than sucrose, L,D-APM fails to trigger the sweet receptor cascade, instead binding to bitter taste receptors and producing a distinctly bitter profile [1]. This binary shift in receptor activation makes L,D-APM an indispensable negative control for mapping the spatial constraints of dipeptide binding pockets in neurogastronomy and synthetic sweetener design [2].

Evidence DimensionRelative Sweetness Potency (vs. Sucrose)
Target Compound Data0x (Exhibits bitter taste profile)
Comparator Or BaselineL,L-APM (150-200x sweeter than sucrose)
Quantified DifferenceComplete loss of sweet receptor agonism (200x to 0x) due to single stereocenter inversion.
ConditionsHuman organoleptic taste panel and T1R2/T1R3 receptor binding assays.

Provides a structurally identical but functionally opposite negative control for validating the stereoselectivity of novel taste modulators and biosensors.

Receptor compatibility
Reported
L,D‑APM forms counterclockwise glucophore; fits bitter receptor model. L,L‑isomer clockwise, activates sweet receptor.
Supports stereochemical probe role, not sweetener use
NMR, modeling, X‑ray data

Chiral Discrimination in MIPs

In the development of advanced molecularly imprinted polymers (MIPs) for chiral separations, L,D-APM serves as a critical exclusion comparator. When MIPs are templated with L,L-APM, the resulting polymer cavities exhibit high affinity for the L,L-enantiomer but structurally reject L,D-APM due to the spatial misalignment of the D-phenylalanine side chain[1]. Procuring L,D-APM allows materials scientists to quantitatively calculate the enantiomeric separation factor and validate the rigidity and stereospecificity of the synthesized polymer framework against closely related diastereomers [1].

Evidence DimensionMIP Cavity Binding Affinity / Stereoselective Exclusion
Target Compound DataRejected by L,L-APM-templated cavities
Comparator Or BaselineL,L-APM (High affinity for templated cavities)
Quantified DifferenceDemonstrates baseline exclusion, enabling the calculation of chiral separation factors in custom stationary phases.
ConditionsBinding assays using divinylbenzene-based molecularly imprinted polymers.

Essential for proving the enantiomeric resolving power of newly synthesized chiral columns and molecular sensors.

HPLC resolution
Method context
Validated ODS column method resolves L,D‑APM from L,L‑APM with baseline separation. UV 210 nm.
Positions L,D‑APM as impurity reference standard
Peer-reviewed HPLC validation
Conformation inference
Class-level
Bitter Asp‑D‑(αMe)Phe‑OMe analogue adopts extended structure; sweet analogues L‑shaped. Dihedral angles differ.
Supports peptide conformation research context
Class‑level inference; confirm for your specific lot

Regulatory Impurity Profiling

Directly downstream of its chromatographic properties, L,D-APM is utilized as a primary reference standard by food and beverage QA/QC laboratories. It enables the precise calibration of HPLC-ODS systems to detect trace diastereomeric impurities down to 0.0012 wt%, ensuring that bulk aspartame shipments comply with the JECFA mandate of <0.04 wt% total L,D-APM and D,L-APM content [1].

Taste Receptor Negative Control

Because the D-phenylalanine inversion completely abolishes sweetness and introduces a bitter profile, L,D-APM is procured as a negative control in structure-activity relationship (SAR) studies targeting the T1R2/T1R3 sweet taste receptors[2]. It allows researchers to isolate stereospecific binding events from general dipeptide interactions.

Validation of Chiral Phases & MIPs

In materials science, L,D-APM is used alongside L,L-APM to test the resolving power of novel chiral chromatography columns and molecularly imprinted polymers (MIPs). By measuring the differential retention or binding affinity between the two diastereomers, developers can quantitatively validate the stereoselectivity of their synthetic matrices[3].

Application Selection Guide

Application
Selection Property
Validation Focus
Aspartame impurity profiling
Diastereomeric impurity reference standard
HPLC resolution and quantification accuracy
Taste receptor SAR studies
Stereochemical probe for bitter vs. sweet receptor
Conformational compatibility with receptor models
Peptide conformation research
Defined D‑phenylalanine stereocenter
Extended conformation and dihedral angle context

XLogP3

-2.7

UNII

83860AQE03

Sequence

DF

Explore Compound Types